Cas no 1785452-77-8 (3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid)
3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid
- 3-Amino-3-(4-bromo-1,2-thiazol-5-yl)propanoicacid
- EN300-1283978
- 1785452-77-8
-
- Inchi: 1S/C6H7BrN2O2S/c7-3-2-9-12-6(3)4(8)1-5(10)11/h2,4H,1,8H2,(H,10,11)
- InChI Key: BOBFICUUSHQJKT-UHFFFAOYSA-N
- SMILES: BrC1C=NSC=1C(CC(=O)O)N
Computed Properties
- Exact Mass: 249.94116g/mol
- Monoisotopic Mass: 249.94116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 104Ų
3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1283978-1.0g |
3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid |
1785452-77-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1283978-50mg |
3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid |
1785452-77-8 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1283978-100mg |
3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid |
1785452-77-8 | 100mg |
$741.0 | 2023-10-01 | ||
| Enamine | EN300-1283978-250mg |
3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid |
1785452-77-8 | 250mg |
$774.0 | 2023-10-01 | ||
| Enamine | EN300-1283978-500mg |
3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid |
1785452-77-8 | 500mg |
$809.0 | 2023-10-01 | ||
| Enamine | EN300-1283978-1000mg |
3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid |
1785452-77-8 | 1000mg |
$842.0 | 2023-10-01 | ||
| Enamine | EN300-1283978-2500mg |
3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid |
1785452-77-8 | 2500mg |
$1650.0 | 2023-10-01 | ||
| Enamine | EN300-1283978-5000mg |
3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid |
1785452-77-8 | 5000mg |
$2443.0 | 2023-10-01 | ||
| Enamine | EN300-1283978-10000mg |
3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid |
1785452-77-8 | 10000mg |
$3622.0 | 2023-10-01 |
3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid
Comprehensive Overview of 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid (CAS No. 1785452-77-8)
3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid (CAS No. 1785452-77-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole ring and bromo substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the amino and carboxylic acid functional groups, make it a valuable building block for drug discovery and material science applications.
In recent years, the demand for heterocyclic compounds like 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid has surged due to their role in developing antiviral and anticancer agents. Researchers are particularly interested in its potential to modulate enzymatic activity and target specific pathways, such as those involved in inflammation and metabolic disorders. The compound's 4-bromo-thiazole moiety is also pivotal in cross-coupling reactions, a hot topic in modern synthetic chemistry.
From an industrial perspective, CAS No. 1785452-77-8 is often discussed in forums and publications focusing on high-value intermediates and custom synthesis. Its compatibility with peptide coupling reagents and protecting group strategies makes it a favorite among chemists working on peptidomimetics and small-molecule inhibitors. These applications align with trending searches like "thiazole derivatives in drug design" and "bromo-substituted heterocycles," reflecting its relevance in current scientific discourse.
Environmental and green chemistry considerations are also shaping the conversation around this compound. Innovations in catalytic bromination and solvent-free synthesis methods aim to reduce the ecological footprint of producing such intermediates. This aligns with the growing emphasis on sustainable chemistry in both academia and industry, a topic frequently searched alongside CAS No. 1785452-77-8.
Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid, ensuring purity and consistency for research use. Quality control protocols often reference its chromatographic retention time and spectral fingerprints, which are essential for reproducibility in studies involving structure-activity relationships (SAR).
In summary, 3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid (CAS No. 1785452-77-8) exemplifies the intersection of medicinal chemistry and materials science. Its multifaceted applications—from drug development to catalysis—underscore its importance in contemporary research. As interest in tailored heterocycles and bioactive scaffolds grows, this compound will likely remain a focal point in scientific and industrial innovation.
1785452-77-8 (3-amino-3-(4-bromo-1,2-thiazol-5-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)